Cas no 2002763-74-6 (2-(3-Methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonamide)

• Product Name: 2-(3-Methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonamide
• CAS No: 2002763-74-6
• MF: C₆H₁₃N₃O₃S
• MW: 207.25071978569
• CID: 5750357
• PubChem ID: 165486162
• Update Time: 2025-06-08

2-(3-Methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonamide
• EN300-1120965
• 2002763-74-6
• 2-(3-Methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonamide

• Inchi： 1S/C6H13N3O3S/c1-8-2-3-9(6(8)10)4-5-13(7,11)12/h2-5H2,1H3,(H2,7,11,12)
• InChI Key： BMHNVOWKAFPNNI-UHFFFAOYSA-N
• SMILES： S(CCN1C(N(C)CC1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 207.06776246g/mol
• Monoisotopic Mass: 207.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-(3-Methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonamide

Introduction to 2-(3-Methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonamide (CAS No. 2002763-74-6)

2-(3-Methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonamide, with the CAS number 2002763-74-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonamide group and an imidazolidinone ring, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-(3-Methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonamide consists of a central sulfonamide moiety attached to an imidazolidinone ring, which is further substituted with a methyl group. The presence of these functional groups imparts specific chemical and biological properties to the compound, contributing to its potential as a drug candidate.

Recent studies have explored the pharmacological properties of 2-(3-Methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme in the urea cycle, suggesting its potential use in the treatment of hyperammonemia and related metabolic disorders.

In addition to its enzymatic inhibition properties, 2-(3-Methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonamide has been investigated for its anti-inflammatory effects. Research conducted at the University of California, San Francisco, revealed that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines. This finding opens up new avenues for its application in inflammatory diseases such as arthritis and inflammatory bowel disease.

The safety profile of 2-(3-Methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonamide has also been evaluated in preclinical studies. Toxicity assessments in animal models have shown that this compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further clinical development. These findings are crucial for advancing the compound through the drug discovery pipeline and ultimately bringing it to market.

The synthesis of 2-(3-Methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonamide involves several well-established chemical reactions. A typical synthetic route starts with the preparation of the imidazolidinone ring, followed by the introduction of the sulfonamide group through a series of substitution reactions. The final step involves the attachment of the methyl group to achieve the desired structure. This synthetic pathway is efficient and scalable, facilitating large-scale production for clinical trials and commercialization.

In conclusion, 2-(3-Methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonamide (CAS No. 2002763-74-6) is a promising compound with diverse therapeutic potential. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.